Cas no 935-05-7 (Nitrous acid benzyl ester)

• Product Name: Nitrous acid benzyl ester
• CAS No: 935-05-7
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 860996
• PubChem ID: 136744
• Update Time: 2025-04-19

Nitrous acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Nitrous acid benzyl ester
• Benzyl nitrite
• Phenylmethyl nitrite
• XVC6EPA25U
• Nitrous acid, phenylmethyl ester
• Nitrous acid, benzyl ester
• Benzylnitrit
• 935-05-7
• NSC 26305
• NSC-26305
• DTXSID50239444
• SCHEMBL1425850
• NSC26305

• Inchi： 1S/C7H7NO2/c9-8-10-6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： IYYGLLJDALWAMD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)N=O

Computed Properties

• Exact Mass: 137.047678466g/mol
• Monoisotopic Mass: 137.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.0750
• Boiling Point: 251.96°C (rough estimate)
• Refractive Index: 1.5323 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives